![molecular formula C9H20ClNO B4687817 2-[(cyclohexylmethyl)amino]ethanol hydrochloride](/img/structure/B4687817.png)
2-[(cyclohexylmethyl)amino]ethanol hydrochloride
Overview
Description
2-[(cyclohexylmethyl)amino]ethanol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in water and ethanol. This compound is also known as cyclohexylmethylaminoethanol hydrochloride or Cyclohexylmethylamine Ethanol Hydrochloride. It has been extensively researched for its potential use in the medical field, particularly for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(cyclohexylmethyl)amino]ethanol hydrochloride is not fully understood. However, it is believed to work by affecting the levels of neurotransmitters in the brain, particularly serotonin and norepinephrine. It may also work by binding to specific receptors in the brain and nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to have analgesic, anesthetic, and anticonvulsant properties. It has also been shown to have antidepressant and anxiolytic effects. Additionally, it has been found to have antihypertensive effects, as well as anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(cyclohexylmethyl)amino]ethanol hydrochloride in lab experiments is its potential for use as an analgesic, anesthetic, and anticonvulsant. It has also been found to have antidepressant and anxiolytic effects, making it a potential tool for studying the effects of these conditions on the brain and nervous system. However, one of the limitations of using this compound in lab experiments is its potential for toxicity and side effects.
Future Directions
There are several future directions for research on 2-[(cyclohexylmethyl)amino]ethanol hydrochloride. One potential direction is the development of new drugs based on this compound, particularly for the treatment of depression, anxiety, and other neurological disorders. Another potential direction is the investigation of its potential use as an analgesic, anesthetic, and anticonvulsant. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
2-[(cyclohexylmethyl)amino]ethanol hydrochloride has been extensively researched for its potential applications in various fields. In the medical field, it has been studied for its potential use as an analgesic, anesthetic, and anticonvulsant. It has also been investigated for its potential use in the treatment of depression, anxiety, and other neurological disorders.
properties
IUPAC Name |
2-(cyclohexylmethylamino)ethanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c11-7-6-10-8-9-4-2-1-3-5-9;/h9-11H,1-8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPXNKMUIMAVAHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNCCO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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